![molecular formula C14H11FO2 B7763260 Methyl 3'-fluoro[1,1'-biphenyl]-4-carboxylate CAS No. 80254-86-0](/img/structure/B7763260.png)
Methyl 3'-fluoro[1,1'-biphenyl]-4-carboxylate
Overview
Description
Methyl 3'-fluoro[1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C14H11FO2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chiral Recognition in Liquid Crystals : A study by Percec et al. (1994) demonstrated the synthesis and characterization of liquid crystal polymers derived from fluoro-substituted biphenyl carboxylates. These compounds exhibited unique phase behaviors and were useful in studying chiral recognition in molecular and macromolecular pairs of liquid crystals (Percec, Oda, Rinaldi, & Hensley, 1994).
Influence on TGB Phases in Chiral Propiolates : Research by Booth et al. (1995) found that fluoro-substituted biphenyl carboxylates influence the formation of twist grain boundary phases in chiral propiolates. The position of the fluoro substituent significantly affects phase transitions in these materials (Booth, Goodby, Toyne, Dunmur, & Kang, 1995).
Vibrational and Structural Analysis : A study by Mary et al. (2014) focused on the molecular structure, vibrational analysis, and nonlinear optical properties of a fluoro-substituted biphenyl carboxylate. The study revealed significant insights into the electronic structure and stability of the molecule (Mary, Panicker, Narayana, Samshuddin, Sarojini, & Van Alsenoy, 2014).
Antiferroelectric Phase Induction : Tykarska et al. (2011) investigated the effects of fluoro- and cyanoterminated biphenyl carboxylates on inducing antiferroelectric phases in liquid crystal mixtures. This research contributes to the understanding of liquid crystalline phase behaviors and their manipulation (Tykarska, Garbat, & Rejmer, 2011).
Synthesis and Polymerization : Percec and Oda (1995) described the synthesis and polymerization of fluoro-substituted biphenyl carboxylates, highlighting their application in the molecular engineering of liquid-crystalline polymers. These materials showed unique mesophase behaviors useful for advanced material applications (Percec & Oda, 1995).
properties
IUPAC Name |
methyl 4-(3-fluorophenyl)benzoate | |
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InChI |
InChI=1S/C14H11FO2/c1-17-14(16)11-7-5-10(6-8-11)12-3-2-4-13(15)9-12/h2-9H,1H3 | |
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InChI Key |
RPBKPXWUZYCBNJ-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CC(=CC=C2)F | |
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Molecular Formula |
C14H11FO2 | |
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DSSTOX Substance ID |
DTXSID401251781 | |
Record name | Methyl 3′-fluoro[1,1′-biphenyl]-4-carboxylate | |
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Molecular Weight |
230.23 g/mol | |
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Product Name |
Methyl 3'-fluoro[1,1'-biphenyl]-4-carboxylate | |
CAS RN |
80254-86-0 | |
Record name | Methyl 3′-fluoro[1,1′-biphenyl]-4-carboxylate | |
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Record name | Methyl 3′-fluoro[1,1′-biphenyl]-4-carboxylate | |
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